N-allyl-N'-(2-ethylhexyl)ethanediamide

• IUPAC Name: N'-(2-ethylhexyl)-N-prop-2-enyloxamide
• InChI: InChI=1S/C13H24N2O2/c1-4-7-8-11(6-3)10-15-13(17)12(16)14-9-5-2/h5,11H,2,4,6-10H2,1,3H3,(H,14,16)(H,15,17)
• InChI Key: HTMXLGVOQFWPNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=O)C(=O)NCC=C
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

N-allyl-N'-(2-ethylhexyl)ethanediamide, commonly known as AEEA, is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the family of compounds known as dialkylamides, which are widely used in various applications, including extractive metallurgy, nuclear fuel reprocessing, and solvent extraction. AEEA is synthesized through a simple and efficient method, making it a promising candidate for use in various scientific research applications.

Mechanism of Action

AEEA acts as a chelating agent, meaning that it forms a complex with metal ions. The complex formed between AEEA and metal ions is highly stable, making it an effective extractant. The chelating ability of AEEA is due to the presence of the ethylenediamine moiety, which has two nitrogen atoms that can coordinate with metal ions.
Biochemical and Physiological Effects:
AEEA has not been extensively studied for its biochemical and physiological effects. However, it has been found to be non-toxic and non-irritating to the skin and eyes. It is also biodegradable, making it an environmentally friendly option for scientific research applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AEEA in scientific research is its high selectivity for certain metals. It is also cost-effective and easy to synthesize, making it a viable option for large-scale experiments. However, AEEA has some limitations, including its low solubility in water and its tendency to form emulsions. These limitations can be overcome by using appropriate solvents and surfactants.

Future Directions

There are several future directions for the use of AEEA in scientific research. One potential area of research is the development of new extraction methods for rare earth elements using AEEA. Another area of research is the use of AEEA in the separation of actinides from lanthanides in nuclear fuel reprocessing. Additionally, AEEA could be studied for its potential use in the extraction of other metals from ores and waste streams.

Scientific Research Applications

AEEA has been extensively studied for its ability to extract metals from ores and to separate them from other elements. It has been found to be an effective extractant for metals such as copper, nickel, and cobalt. AEEA has also been studied for its potential use in the separation of actinides from lanthanides in nuclear fuel reprocessing. Additionally, AEEA has been investigated for its use in the extraction of rare earth elements from various sources.